tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate

• IUPAC Name: tert-butyl 3-(2-pyrrolidin-1-ylethylamino)propanoate
• InChI: InChI=1S/C13H26N2O2/c1-13(2,3)17-12(16)6-7-14-8-11-15-9-4-5-10-15/h14H,4-11H2,1-3H3
• InChI Key: YBYUVCQRDSCNQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCNCCN1CCCC1
• Molecular Formula: C13H26N2O2
• Molecular Weight: 242.36 g/mol

Description

Tert-Butyl 3-{[2-(pyrrolidin-1-yl)ethyl]amino}propanoate, also known as TAPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TAPP is a prodrug that can be converted into the active compound, tert-butyl 3-((3-(pyrrolidin-1-yl)propyl)amino)propanoate, or TAP, which has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Divergent Synthesis Applications

• Divergent Synthesis of Pyrrolidinyl Derivatives : Rossi et al. (2007) explored the solvent-dependent reactions of diaza compounds with enamines, leading to the synthesis of pyrrolidinyl derivatives like 2-(1-N-boc-hydrazono-ethyl)-4-pyrrolidin-1-yl-but-3-enoic acid ethyl ester. This study highlights the application in divergent synthesis pathways (Rossi et al., 2007).

Synthesis and Characterization

• Synthesis and Characterization of Schiff Base Compounds : Çolak et al. (2021) synthesized and characterized 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate from tert-butyl 4-oxopiperidine-1-carboxylate, highlighting its role in creating Schiff base compounds (Çolak et al., 2021).

Molecular Structure Analysis

• Analysis of Molecular Structure : Moriguchi et al. (2014) synthesized tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester, and determined its molecular structure via X-ray diffraction, showcasing its application in structural analysis of complex molecules (Moriguchi et al., 2014).

Synthesis of Intermediate Compounds

• Synthesis of Intermediate Compounds for Drug Development : Zhang et al. (2022) synthesized tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate, an intermediate in the synthesis of target mTOR targeted PROTAC molecule, illustrating its role in drug development (Zhang et al., 2022).

Applications in Asymmetric Synthesis

• Enantioselective Synthesis of Neuroexcitant Analogs : Pajouhesh et al. (2000) described the synthesis of both enantiomers of a neuroexcitant analog, using tert-butoxycarbonyl-protected glycine derivatives, demonstrating its application in enantioselective synthesis (Pajouhesh et al., 2000).